Cas no 170511-48-5 (3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one)

• Product Name: 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one
• CAS No: 170511-48-5
• MF: C₂₃H₂₄O₅
• MW: 380.433667182922
• CID: 6398744
• PubChem ID: 984026
• Update Time: 2025-07-15

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one
• 3-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-
• CHEMBL4592437
• Oprea1_783343
• SR-01000417007-1
• EU-0036501
• AKOS024575006
• 170511-48-5
• 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propylchromen-4-one
• SR-01000417007
• F0196-0380

• Inchi： 1S/C23H24O5/c1-4-6-15-11-17-20(13-19(15)25-3)28-14(2)22(23(17)24)16-7-8-18-21(12-16)27-10-5-9-26-18/h7-8,11-13H,4-6,9-10H2,1-3H3
• InChI Key： MWZISGWWVVEOIL-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OC)=C(CCC)C=C2C(=O)C=1C1=CC=C2OCCCOC2=C1

Computed Properties

• Exact Mass: 380.16237386g/mol
• Monoisotopic Mass: 380.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 539.2±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids

Additional information on 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one

Research Brief on 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one (CAS: 170511-48-5)

Recent studies on 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one (CAS: 170511-48-5) have highlighted its potential as a promising candidate in the field of chemobiological therapeutics. This compound, characterized by its unique benzodioxepin-chromenone hybrid structure, has garnered attention for its multifaceted pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective activities. The latest research efforts have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on key inflammatory pathways, particularly its interaction with cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). The results demonstrated significant suppression of pro-inflammatory cytokines in vitro and in vivo, suggesting its potential as a novel anti-inflammatory agent with reduced gastrointestinal toxicity compared to traditional NSAIDs. Molecular docking studies revealed that the compound's benzodioxepin moiety plays a critical role in binding to the COX-2 active site, while the chromenone scaffold contributes to its stability and bioavailability.

In oncology research, preclinical trials have shown that 170511-48-5 exhibits potent antiproliferative activity against several cancer cell lines, including breast, prostate, and colorectal carcinomas. A recent paper in Cancer Research (2024) reported that the compound induces apoptosis through the mitochondrial pathway and inhibits angiogenesis by downregulating VEGF expression. Interestingly, it also demonstrated synergistic effects when combined with standard chemotherapeutic agents, potentially offering a strategy to overcome drug resistance in certain malignancies.

From a drug development perspective, significant progress has been made in improving the compound's physicochemical properties. A team at the University of Cambridge (2024) developed novel prodrug derivatives of 170511-48-5 that show enhanced water solubility and tissue penetration while maintaining the parent compound's biological activity. These modifications address previous challenges related to the compound's limited oral bioavailability and could facilitate its transition into clinical trials.

Emerging research has also explored the neuroprotective potential of this molecule. Studies in animal models of neurodegenerative diseases have shown that 170511-48-5 can cross the blood-brain barrier and reduce oxidative stress in neuronal cells. Its dual action as both an antioxidant and anti-inflammatory agent makes it particularly interesting for conditions like Alzheimer's and Parkinson's diseases, where multiple pathological pathways are involved.

Despite these promising findings, challenges remain in the development of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one as a therapeutic agent. Current research is focusing on comprehensive toxicology studies, formulation optimization, and the identification of biomarkers for patient stratification. The compound's unique chemical structure and diverse biological activities continue to make it a subject of intense investigation in the chemobiological pharmaceutical field.